![molecular formula C15H14F2 B3046024 1,1'-Biphenyl, 3,4-difluoro-4'-propyl- CAS No. 118164-49-1](/img/structure/B3046024.png)
1,1'-Biphenyl, 3,4-difluoro-4'-propyl-
Overview
Description
1,1'-Biphenyl, 3,4-difluoro-4'-propyl- is a chemical compound that belongs to the group of biphenyl derivatives. It is a fluorinated organic compound that has shown promising results in scientific research applications. This compound has gained attention due to its unique properties and potential use in various fields.
Mechanism of Action
The mechanism of action of 1,1'-Biphenyl, 3,4-difluoro-4'-propyl- is still under investigation. However, it has been suggested that the compound may interact with metal ions through a chelation mechanism, leading to the formation of a fluorescent complex. In terms of its anti-tumor activity, it has been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1,1'-Biphenyl, 3,4-difluoro-4'-propyl-. However, studies have shown that the compound is non-toxic and has low cytotoxicity towards normal cells. Additionally, it has been reported to have good solubility in organic solvents, making it suitable for use in various applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1,1'-Biphenyl, 3,4-difluoro-4'-propyl- is its high selectivity towards metal ions, making it a potential candidate for use in metal ion detection assays. Additionally, its low cytotoxicity towards normal cells makes it a promising compound for anti-tumor studies. However, one of the limitations of this compound is its limited water solubility, which may affect its use in certain applications.
Future Directions
There are several future directions for the study of 1,1'-Biphenyl, 3,4-difluoro-4'-propyl-. One of the main areas of interest is the development of new fluorescent probes based on this compound for the detection of metal ions. Additionally, further studies are needed to investigate the anti-tumor activity of this compound and its potential use in cancer therapy. Furthermore, its potential use in organic electronics and liquid crystal materials should also be explored.
Conclusion:
In conclusion, 1,1'-Biphenyl, 3,4-difluoro-4'-propyl- is a promising compound that has shown potential in various scientific research applications. Its unique properties, including high selectivity towards metal ions and low cytotoxicity towards normal cells, make it a promising candidate for further study. Further research is needed to fully understand the mechanism of action of this compound and its potential use in various fields.
Scientific Research Applications
1,1'-Biphenyl, 3,4-difluoro-4'-propyl- has shown potential in various scientific research applications. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. This compound has also been studied for its anti-tumor activity, where it has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use in organic electronics and as a liquid crystal material.
properties
IUPAC Name |
1,2-difluoro-4-(4-propylphenyl)benzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F2/c1-2-3-11-4-6-12(7-5-11)13-8-9-14(16)15(17)10-13/h4-10H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFWIAHIWUXKPNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50628738 | |
Record name | 3,4-Difluoro-4'-propyl-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50628738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,1'-Biphenyl, 3,4-difluoro-4'-propyl- | |
CAS RN |
118164-49-1 | |
Record name | 3,4-Difluoro-4'-propyl-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50628738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.